Cas no 65294-33-9 (Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin)

• Product Name: Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin
• CAS No: 65294-33-9
• MF: C₄₈H₈₆N₄O₃₄
• MW: 1263.2029
• CID: 2208627
• PubChem ID: 145712333
• Update Time: 2024-10-28

Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin Chemical and Physical Properties

Names and Identifiers

• Mono(6-(triethylenetetraamine)-6-deoxy)-beta-cyclodextrin
• Mono-(6-triethylenetetramine-6-deoxy)-β-cyclodextrin
• A-cyclodextrin
• 65294-33-9
• 6A-[[2-[[2-[(2-Aminoethyl)amino]ethyl]amino]ethyl]amino]-6A-deoxy-
• BS-51951
• Mono-(6-triethylenetetramine-6-deoxy)-
• mono-(6-(triethylenetetraamine)-6-deoxy)-beta-Cyclodextrin

• Inchi： 1S/C48H86N4O34/c49-1-2-50-3-4-51-5-6-52-7-14-35-21(59)28(66)42(73-14)81-36-15(8-53)75-44(30(68)23(36)61)83-38-17(10-55)77-46(32(70)25(38)63)85-40-19(12-57)79-48(34(72)27(40)65)86-41-20(13-58)78-47(33(71)26(41)64)84-39-18(11-56)76-45(31(69)24(39)62)82-37-16(9-54)74-43(80-35)29(67)22(37)60/h14-48,50-72H,1-13,49H2
• InChI Key： HROGENJBMJHDFH-UHFFFAOYSA-N
• SMILES： O1C2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)OC2([H])C([H])(C([H])(C1([H])C([H])(C([H])([H])N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])N([H])[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 1262.5123458 g/mol
• Monoisotopic Mass: 1262.5123458 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 86
• Rotatable Bond Count: 16
• Complexity: 2010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 35
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -16.6
• Topological Polar Surface Area: 596
• Molecular Weight: 1263.2

Experimental Properties

• Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),